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Compound of Interest

Compound Name: Pracinostat

Cat. No.: B612167 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Pracinostat (SB939). The following procedural

guidance is designed to ensure the safe handling, storage, and disposal of this potent histone

deacetylase (HDAC) inhibitor, minimizing occupational exposure and ensuring a secure

laboratory environment.

Hazard Identification and Risk Assessment
Pracinostat is classified as a potent compound with potential health risks. According to

available Safety Data Sheets (SDS), it is harmful if swallowed and is very toxic to aquatic life

with long-lasting effects. As an antineoplastic agent, it should be handled with the same

precautions as other cytotoxic drugs.

Key Hazards:

Acute Toxicity (Oral): Harmful if ingested.

Environmental Hazard: Very toxic to aquatic life.

Potential for: Skin and eye irritation, respiratory tract irritation upon inhalation of dust.

A thorough risk assessment should be conducted before any handling of Pracinostat to
identify and mitigate potential exposure risks.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent direct contact with Pracinostat. The

following table summarizes the recommended PPE for various handling procedures.
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Operation Gloves Eye Protection
Respiratory

Protection

Protective

Clothing

Receiving/Storag

e

Double-gloved

with

chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Safety glasses

with side shields

Not generally

required
Lab coat

Weighing/Aliquoti

ng (Solid)

Double-gloved

with

chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Tightly fitting

safety goggles or

face shield

NIOSH-approved

N95 or higher-

level respirator

Disposable,

solid-front gown

with tight-fitting

cuffs

Solution

Preparation

Double-gloved

with

chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Tightly fitting

safety goggles

and face shield

Not required if

performed in a

certified chemical

fume hood or

biological safety

cabinet

Disposable,

solid-front gown

with tight-fitting

cuffs

Spill Cleanup

(Solid)

Double-gloved

with

chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Tightly fitting

safety goggles

and face shield

NIOSH-approved

N95 or higher-

level respirator

Disposable,

solid-front gown

with tight-fitting

cuffs and shoe

covers

Spill Cleanup

(Liquid)

Double-gloved

with

chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Tightly fitting

safety goggles

and face shield

Not required if

performed in a

well-ventilated

area with

appropriate

containment

Disposable,

solid-front gown

with tight-fitting

cuffs and shoe

covers

Waste Disposal Double-gloved

with

Safety glasses

with side shields

Not generally

required

Lab coat
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chemotherapy-

rated nitrile

gloves (minimum

4 mil thickness)

Note on Gloves: While specific breakthrough time data for Pracinostat is not readily available,

it is recommended to use chemotherapy-rated nitrile gloves.[1] These gloves should be

changed every hour or immediately if contamination is suspected.[2] Double gloving provides

an additional layer of protection.

Operational Plan for Safe Handling
The following step-by-step procedures are designed to minimize exposure during the handling

of Pracinostat.

Receiving and Storage
Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.

Wear single-use nitrile gloves during inspection.

Segregated Storage: Store Pracinostat in a designated, clearly labeled, and secure area

away from incompatible materials. The storage area should be well-ventilated.

Temperature Control: Store the compound according to the manufacturer's instructions,

typically at -20°C for the solid form.

Preparation of Solutions
Designated Area: All handling of solid Pracinostat and preparation of solutions must be

conducted in a designated area, such as a certified chemical fume hood or a Class II Type

B2 biological safety cabinet to protect both the user and the product.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: When weighing the solid compound, use a disposable weighing boat and ensure

the balance is in a containment enclosure if possible.
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Dissolving: Add the solvent to the solid Pracinostat slowly and carefully to avoid splashing.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard warnings.

Emergency Procedures
Accidental Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill Cleanup
For Solid Spills:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Don PPE: Put on the appropriate PPE, including a respirator.

Cover the Spill: Gently cover the spill with absorbent pads or granules to prevent the powder

from becoming airborne.

Wet the Material: Carefully dampen the absorbent material with a suitable solvent (e.g., 70%

ethanol) to prevent dust generation.

Collect Waste: Using a scoop and scraper, carefully collect the absorbed material and place

it into a labeled hazardous waste container.

Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.
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Dispose: Dispose of all contaminated materials as hazardous waste.

For Liquid Spills:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Don PPE: Put on the appropriate PPE.

Contain the Spill: Contain the spill using absorbent dikes or pads.

Absorb the Liquid: Cover the spill with absorbent material.

Collect Waste: Carefully collect the saturated absorbent material and place it into a labeled

hazardous waste container.

Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All Pracinostat waste, including unused compound, contaminated labware, and PPE, must be

disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations.

Segregation: Keep Pracinostat waste separate from other waste streams.

Containerization:

Solid Waste: Collect in a designated, leak-proof, and puncture-resistant container clearly

labeled "Hazardous Waste - Pracinostat."

Liquid Waste: Collect in a compatible, sealed container clearly labeled "Hazardous Waste

- Pracinostat" with the solvent identified.

Sharps: All needles and syringes used for handling Pracinostat solutions must be

disposed of in a designated chemotherapy sharps container.[2]
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Contaminated PPE: All used PPE (gloves, gowns, etc.) should be placed in a sealed bag

and disposed of in the designated hazardous waste container.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of

Pracinostat down the drain.[3][4][5]
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Safe Handling Workflow for Pracinostat
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Caption: Workflow for the safe handling of Pracinostat from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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